Cas no 67800-61-7 (1,2-Propanediol, 3-chloro-, 1-(4-methylbenzenesulfonate), (S)-)

• Product Name: 1,2-Propanediol, 3-chloro-, 1-(4-methylbenzenesulfonate), (S)-
• CAS No: 67800-61-7
• MF: C₁₀H₁₃ClO₄S
• MW: 264.725821256638
• CID: 394113
• Update Time: 2024-01-29

1,2-Propanediol, 3-chloro-, 1-(4-methylbenzenesulfonate), (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-chloro-, 1-(4-methylbenzenesulfonate), (S)-
• (S)-1-chloro-3-tosyloxypropan-2-ol
• (S)-1-chloro-3-tosyloxy-propan-2-ol
• (S)-2-hydroxy-3-chloropropyl p-toluenesulfonate
• 1,2-Propanediol, 3-chloro-, 1-(4-methylbenzenesulfonate), (2S)-

• Inchi： 1S/C10H13ClO4S/c1-8-2-4-10(5-3-8)16(13,14)15-7-9(12)6-11/h2-5,9,12H,6-7H2,1H3/t9-/m1/s1
• InChI Key： YCZXDGPMENOKSA-SECBINFHSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)[C@H](O)CCl

Computed Properties

• Exact Mass: 264.02200

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 429.4±40.0 °C(Predicted)
• PSA: 71.98000
• LogP: 2.38080
• pka: 12.61±0.20(Predicted)